Cas no 1174207-77-2 (2-Methylsulfanyl-6-piperazin-1-ylpyrimidin-4-amine)

• Product Name: 2-Methylsulfanyl-6-piperazin-1-ylpyrimidin-4-amine
• CAS No: 1174207-77-2
• MF: C₉H₁₅N₅S
• MW: 225.313899278641
• CID: 2104622
• Update Time: 2023-08-03

2-Methylsulfanyl-6-piperazin-1-ylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)-6-(piperazin-1-yl)pyrimidin-4-amine
• 2-Methylsulfanyl-6-piperazin-1-ylpyrimidin-4-amine

• Inchi： 1S/C9H15N5S/c1-15-9-12-7(10)6-8(13-9)14-4-2-11-3-5-14/h6,11H,2-5H2,1H3,(H2,10,12,13)
• InChI Key： FRCTXRISPQBJHZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=CC(=N1)N1CCNCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Topological Polar Surface Area: 92.4